Cas no 1805013-76-6 (Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate)

Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate is a versatile pyridine-based intermediate with significant utility in pharmaceutical and agrochemical synthesis. Its structure incorporates reactive functional groups, including a chloromethyl and a difluoromethyl substituent, which enhance its potential for further derivatization. The presence of an amino group at the 5-position and an ester moiety at the 4-position allows for selective modifications, making it valuable in the development of bioactive compounds. The difluoromethyl group contributes to improved metabolic stability and lipophilicity in target molecules. This compound is particularly useful in medicinal chemistry for the design of enzyme inhibitors and receptor modulators due to its balanced reactivity and structural flexibility.

Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate structure

1805013-76-6 structure

Product Name:Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate

CAS No:1805013-76-6

MF:C₉H₉ClF₂N₂O₂

MW:250.629768133163

CID:4857893

Update Time:2025-06-23

Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate
- Inchi： 1S/C9H9ClF2N2O2/c1-16-9(15)6-4(2-10)7(8(11)12)14-3-5(6)13/h3,8H,2,13H2,1H3
- InChI Key： CMQSPSYXOIMRQJ-UHFFFAOYSA-N
- SMILES： ClCC1C(C(F)F)=NC=C(C=1C(=O)OC)N

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 256
XLogP3: 1.6
Topological Polar Surface Area: 65.2

Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029063886-1g	Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate	1805013-76-6	97%	1g	$1,564.50	2022-04-01

Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate Related Literature

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Additional information on Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate

Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate: A Comprehensive Overview

The compound Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate (CAS No. 1805013-76-6) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural features and potential biological activities. Recent studies have highlighted its role in drug discovery and development, particularly in the design of novel therapeutic agents targeting specific molecular pathways.

Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate is characterized by its pyridine ring system, which serves as a versatile scaffold for various functional groups. The presence of amino, chloromethyl, and difluoromethyl substituents on the pyridine ring introduces unique electronic and steric properties, making it an attractive candidate for chemical modifications. These substituents not only enhance the compound's reactivity but also contribute to its potential as a building block in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate through multi-step processes involving nucleophilic aromatic substitution and coupling reactions. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring its suitability for large-scale production. The compound's stability under various reaction conditions has further solidified its position as a valuable intermediate in the pharmaceutical industry.

In terms of biological activity, Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate has shown promising results in preclinical studies. It exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in cancer research, where it demonstrates potential as an anticancer agent.

The application of Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate extends beyond pharmaceuticals into agrochemicals. Recent studies have investigated its role as a plant growth regulator, where it promotes root development and enhances stress tolerance in crops. This dual functionality underscores the compound's versatility and broad applicability across multiple industries.

From a materials science perspective, Methyl 5-amino-3-(chloromethyl)-2-(difluoromethyl)pyridine-4-carboxylate has been utilized as a precursor in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with applications in gas storage and catalysis.

In conclusion, Methyl 5-amino-3-(chlorom methyl)-2-(difluor om ethyl)py rid ine -4-carb ox ylate (CAS No. 1805013 -76 -6 ) is a multifaceted compound with immense potential across diverse fields. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological applications, positions it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to make significant contributions to scientific innovation.